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Compound of Interest

Compound Name: 2,3-Dihydroxypropyl methacrylate

Cat. No.: B035601 Get Quote

Introduction

2,3-Dihydroxypropyl methacrylate (DHPMA), also known as glyceryl monomethacrylate, is a

versatile bifunctional monomer that has garnered significant attention in the fields of polymer

chemistry, biomaterials, and drug development.[1][2][3] Its molecular structure is distinguished

by the presence of a polymerizable methacrylate group and two hydrophilic hydroxyl groups.[1]

[2] This unique combination allows for the creation of polymers with tailored properties such as

high hydrophilicity, biocompatibility, and the capacity for further chemical modification or cross-

linking.[1][2] This guide provides an in-depth overview of DHPMA, focusing on its chemical

properties, synthesis, experimental protocols, and applications relevant to researchers and

drug development professionals.

Core Properties and Data
DHPMA's utility stems from its distinct chemical and physical properties. It is a specific isomer

of glycerol monomethacrylate, where the methacrylate group is attached to one of the primary

hydroxyl groups of glycerol.[1] This structure is fundamental to its role in forming hydrophilic

and cross-linked polymer networks.[1]

Table 1: Physicochemical Properties of 2,3-Dihydroxypropyl Methacrylate
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Property Value

Molecular Weight 160.17 g/mol [1][4][5][6]

Molecular Formula C₇H₁₂O₄[1][4][5][6]

CAS Number 5919-74-4[1][4][5]

IUPAC Name 2,3-dihydroxypropyl 2-methylprop-2-enoate[4][7]

Synonyms
Glyceryl methacrylate, Glycerol

monomethacrylate, GMMA[4][7][8]

Density 1.161 g/cm³[8]

Boiling Point 140°C at 0.6 mm Hg[6][8]

Flash Point 127.3 °C[8]

Water Solubility 100 g/L at 25°C[8]

Hydrogen Bond Donor Count 2[4]

Appearance Colorless to light yellow oily liquid[9][10]

Synthesis Methodologies
High-purity DHPMA is crucial for research, especially in biomedical applications. The most

common synthesis strategies involve the ring-opening of a precursor or the deprotection of a

protected diol to ensure the correct isomer is formed.

Logical Relationship: DHPMA Structure to Function
The dual functionality of DHPMA is key to its utility. The methacrylate group enables

polymerization, while the two hydroxyl groups impart hydrophilicity and provide sites for cross-

linking.
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Caption: Relationship between DHPMA's functional groups and its applications.

Experimental Protocols
Detailed methodologies are essential for reproducing research and developing new materials.

Below are protocols for the synthesis of DHPMA and its subsequent polymerization into a

hydrogel.

Protocol 1: Synthesis of DHPMA via Acid-Catalyzed
Hydrolysis
This method involves the protection of glycerol, reaction with methacryloyl chloride, and

subsequent deprotection to yield high-purity DHPMA.[4]
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Start Materials:
Glycerol, Acetone,

Methacryloyl Chloride

Step 1: Protection
React Glycerol with Acetone

to form 1,2-Isopropylidene Glycerol (IPG)

Step 2: Esterification
React IPG with Methacryloyl Chloride

in Chloroform with Triethylamine

Step 3: Purification
Filter triethylamine salts.
Wash with distilled water

Step 4: Deprotection
Acid-catalyzed hydrolysis of the

protected monomer using dilute HCl

Yields intermediate

Step 5: Final Purification
Vacuum distill crude product to
obtain pure DHPMA monomer

QC Check:
¹H NMR, HPLC

Final Product:
Pure DHPMA

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of DHPMA.
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Methodology:

Protection: 1,2-Isopropylidene glycerol (IPG) is first synthesized by reacting glycerol with

acetone in the presence of a catalytic amount of acid. This protects the adjacent hydroxyl

groups.[4]

Esterification: The IPG is dissolved in chloroform under a nitrogen atmosphere. Methacryloyl

chloride is added dropwise to the solution in an ice-water bath. Triethylamine is used to

neutralize the HCl byproduct.[4]

Purification of Intermediate: The resulting triethylamine salts are removed by filtration. The

organic mixture is then washed several times with distilled water to remove impurities.[4]

Deprotection: The ketal protecting group is removed via acid-catalyzed hydrolysis. The

protected monomer is treated with a dilute acid, such as hydrochloric acid, in a solvent like

aqueous tetrahydrofuran, to regenerate the 2,3-dihydroxypropyl functionality.[1]

Final Purification: The final crude product is purified by vacuum distillation to yield pure 2,3-
Dihydroxypropyl methacrylate.[3][4]

Purity Assessment: The purity and chemical structure of the final DHPMA monomer are

confirmed using analytical techniques such as High-Performance Liquid Chromatography

(HPLC) and Nuclear Magnetic Resonance (¹H NMR) spectroscopy.[1][3]

Protocol 2: Synthesis of a DHPMA-based Hydrogel for
Drug Delivery
This protocol describes the free radical copolymerization of DHPMA with a comonomer, such

as N-isopropylacrylamide (NIPAm), to form a thermo-responsive hydrogel suitable for

controlled drug release studies.[3]
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Polymer Characterization

Start Materials:
Purified DHPMA, NIPAm,

Initiator (e.g., AIBN), Solvent

Step 1: Preparation
Dissolve monomers (DHPMA, NIPAm)
and initiator in solvent (e.g., dioxane)

Step 2: Polymerization
Degas solution. Heat mixture under

N₂ atmosphere to initiate free
radical polymerization

Step 3: Precipitation & Washing
Precipitate the resulting copolymer in a

non-solvent (e.g., diethyl ether).
Wash repeatedly

Polymer forms

Step 4: Drying
Dry the purified copolymer

under vacuum

¹H NMR:
Confirm Copolymer

Composition

GPC:
Determine Molecular

Weight & PDI

DSC:
Measure Glass

Transition Temp.

Final Product:
P(NIPAm-co-DHPMA)

Hydrogel

Click to download full resolution via product page

Caption: Workflow for copolymer hydrogel synthesis and characterization.
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Methodology:

Preparation: Purified DHPMA and N-isopropylacrylamide (NIPAm) monomers are dissolved

in a suitable solvent, such as water-dioxane solutions.[3][4] A free-radical initiator (e.g.,

AIBN) is added to the mixture.

Polymerization: The solution is subjected to several freeze-pump-thaw cycles to remove

oxygen. The reaction is then heated to the desired temperature (e.g., 60-70°C) under a

nitrogen atmosphere to initiate polymerization.[3] The reaction is allowed to proceed for a

specified time.

Purification: The resulting copolymer, P(NIPAm-co-DHPMA), is isolated by precipitation into

a non-solvent like cold diethyl ether. The precipitate is then re-dissolved and re-precipitated

multiple times to remove unreacted monomers and initiator fragments.

Drying: The purified polymer is dried in a vacuum oven until a constant weight is achieved.

Characterization: The final copolymer is characterized to confirm its structure and properties.

¹H NMR is used to determine the copolymer composition.[3] Gel Permeation

Chromatography (GPC) is used to determine the molecular weight and polydispersity index

(PDI). Differential Scanning Calorimetry (DSC) can be used to measure the glass transition

temperature (Tg) of the hydrogel.[11]

Applications in Research and Drug Development
The unique properties of DHPMA-based polymers make them highly valuable in the biomedical

and pharmaceutical sectors.[12]

Drug Delivery Systems: The hydrophilic nature of DHPMA polymers allows for the creation of

hydrogel matrices that can encapsulate therapeutic agents. These hydrogels enable the

controlled and sustained release of drugs.[1][2] Copolymers can be designed to be stimuli-

responsive (e.g., to temperature), providing a mechanism for targeted drug delivery.[3]

Tissue Engineering: DHPMA-based polymers can be fabricated into three-dimensional

scaffolds. These scaffolds mimic the extracellular matrix, providing a supportive environment

for cell adhesion, growth, and tissue regeneration.[1][3]
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Biocompatible Coatings: Medical devices such as catheters and biosensors can be coated

with DHPMA-based polymers. The hydrophilic surface reduces protein adhesion and

thrombosis, improving the biocompatibility and safety of the device.[2][3]

Contact Lenses: DHPMA is a key component in the manufacturing of soft contact lenses. Its

hydrophilicity contributes to high water content, which is essential for comfort and oxygen

permeability to the cornea.[2][3][10]

Dental Materials: In dentistry, DHPMA is used in the formulation of dental composites,

adhesives, and resins. It enhances adhesion and contributes to the durability and

biocompatibility of the final material.[1][9][10]

Conclusion
2,3-Dihydroxypropyl methacrylate is a monomer of significant importance for creating

advanced polymeric materials. Its dual functionality provides a straightforward path to

synthesizing hydrophilic, biocompatible, and cross-linkable polymers. For researchers and

professionals in drug development and biomaterials, DHPMA offers a versatile platform for

designing innovative solutions for controlled drug release, tissue regeneration, and enhancing

the safety and efficacy of medical devices. The detailed protocols and data provided in this

guide serve as a foundational resource for leveraging the potential of DHPMA in scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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